8-ethyl-4-methyl-2-(methylthio)-6-(1H-pyrazol-5-yl)pyrido[2,3-d]pyrimidin-7(8H)-one

• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol
• IUPAC Name: 8-ethyl-4-methyl-2-methylsulfanyl-6-(1H-pyrazol-5-yl)pyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C14H15N5OS/c1-4-19-12-9(8(2)16-14(17-12)21-3)7-10(13(19)20)11-5-6-15-18-11/h5-7H,4H2,1-3H3,(H,15,18)
• InChI Key: LNZBLRZRZHOHHK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC(=NC(=C2C=C(C1=O)C3=CC=NN3)C)SC

Description

8-ethyl-4-methyl-2-(methylthio)-6-(1H-pyrazol-5-yl)pyrido[2,3-d]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C14H15N5OS and its molecular weight is 301.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-8-ethyl-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (0.765 g, 2.43 mmol) in DME-H2O (10:1 11 mL) was added 1H-pyrazol-5-ylboronic acid (Frontier, 0.408 g, 3.65 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with CH2Cl2 (Pd(dpppf), 0.198 g, 0.243 mmol) and triethylamine (0.736 g, 7.29 mmol) at room temperature. Then the reaction mixture was heated to reflux and reacted for 4 h. After cooling down to room temperature, the reaction mixture was partitioned with water and ethyl acetate. After separation, the organic layer was dried with Na2SO4, and the product 8-ethyl-4-methyl-2-(methylthio)-6-(1H-pyrazol-5-yl)pyrido[2,3-d]pyrimidin-7(8H)-one (0.567 g, 77% yield) was obtained by silica gel column chromatography. 1H NMR (400 MHz, CDCl3): δ 13.3 (bs, 1H), 8.54 (s, 1H), 7.82-7.07 (m, 2H), 4.45 (q, J=7.2 Hz, 2H), 2.71 (s, 3H), 2.60 (s, 3H), 1.26 (t, J=7.2 Hz, 3H).